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Compound of Interest

Compound Name: Drometrizole-d3

Cat. No.: B1156295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Drometrizole-d3, a

deuterated analogue of the UV absorber Drometrizole. This document outlines the commercial

sources for this stable isotope-labeled compound, its primary applications in analytical

research, and detailed methodologies for its use.

Introduction to Drometrizole and the Role of its
Deuterated Analog
Drometrizole is a benzotriazole-based UV absorber widely used in various industrial and

commercial products to protect them from UV degradation. In the realm of biomedical and

environmental research, the accurate quantification of Drometrizole in complex matrices is

often crucial. Drometrizole-d3, with deuterium atoms incorporated into its structure, serves as

an ideal internal standard for quantitative analysis by mass spectrometry. Its chemical

properties are nearly identical to the non-labeled Drometrizole, but its increased mass allows

for clear differentiation in a mass spectrometer, enabling precise and accurate quantification of

the target analyte.

Commercial Suppliers of High-Purity Drometrizole-
d3

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1156295?utm_src=pdf-interest
https://www.benchchem.com/product/b1156295?utm_src=pdf-body
https://www.benchchem.com/product/b1156295?utm_src=pdf-body
https://www.benchchem.com/product/b1156295?utm_src=pdf-body
https://www.benchchem.com/product/b1156295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1156295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The procurement of high-purity Drometrizole-d3 is critical for ensuring the accuracy and

reliability of experimental results. Several reputable chemical suppliers specialize in the

synthesis and characterization of stable isotope-labeled compounds. Below is a comparative

table of leading commercial suppliers for high-purity Drometrizole-d3.

Supplier
Product
Number

Chemical
Purity

Isotopic Purity
Analytical Data
Provided

Toronto

Research

Chemicals

D478917 ≥98% Not specified

Certificate of

Analysis, HPLC,

MS

Alsachim 4933-S-M1 99.7% 99.6%

Certificate of

Analysis, HPLC,

Mass Spec,

NMR

Clearsynth CS-O-10421 High Purity Not specified
Certificate of

Analysis

Experimental Protocol: Quantification of
Drometrizole using Drometrizole-d3 as an Internal
Standard by LC-MS/MS
The following is a generalized protocol for the quantification of Drometrizole in a given sample

matrix using Drometrizole-d3 as an internal standard with Liquid Chromatography-tandem

Mass Spectrometry (LC-MS/MS). Researchers should optimize the parameters based on their

specific instrumentation and sample type.

1. Preparation of Stock Solutions and Internal Standard Working Solution:

Drometrizole Stock Solution (1 mg/mL): Accurately weigh 1 mg of Drometrizole standard and

dissolve it in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

Drometrizole-d3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of

Drometrizole-d3 and dissolve it in 1 mL of the same solvent.
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Drometrizole-d3 Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the

Drometrizole-d3 stock solution with the appropriate solvent to achieve a final concentration

that is comparable to the expected concentration range of the analyte in the samples.

2. Sample Preparation:

To a known volume or weight of the sample (e.g., 1 mL of plasma or 1 g of homogenized

tissue), add a precise volume of the Drometrizole-d3 internal standard working solution.

Perform a sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or

solid-phase extraction) to remove interfering matrix components.

Evaporate the solvent from the extracted sample and reconstitute it in a mobile phase-

compatible solvent.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: A C18 reverse-phase column is typically suitable.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode (to be

optimized).

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both Drometrizole and Drometrizole-d3. These transitions should be

determined by infusing the individual standards into the mass spectrometer.

4. Data Analysis:
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Generate a calibration curve by plotting the ratio of the peak area of Drometrizole to the peak

area of Drometrizole-d3 against the concentration of the Drometrizole calibration standards.

Quantify the amount of Drometrizole in the samples by interpolating the peak area ratios

from the calibration curve.

Visualizing the Experimental Workflow and
Analytical Principle
The following diagrams illustrate the key processes and principles involved in using

Drometrizole-d3 as an internal standard.
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Caption: Experimental workflow for the quantification of Drometrizole using Drometrizole-d3.
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Caption: Principle of quantification using an internal standard.

To cite this document: BenchChem. [A Technical Guide to High-Purity Drometrizole-d3 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1156295#commercial-suppliers-of-high-purity-
drometrizole-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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